Cas no 13066-98-3 (Phenol,4,6-diamino-2-chloro-)

Phenol,4,6-diamino-2-chloro- structure
Phenol,4,6-diamino-2-chloro- structure
Product Name:Phenol,4,6-diamino-2-chloro-
CAS No:13066-98-3
MF:C6H7ClN2O
MW:158.58558011055
CID:119256
PubChem ID:45119079
Update Time:2025-04-18

Phenol,4,6-diamino-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4,6-diamino-2-chloro-
    • 2,4-Diamino-6-chlorophenol
    • 2,4-Azq
    • 2,4-Diamino-6-azidoquinazoline
    • 2,4-diamino-6-chloro-phenol
    • 2,4-Quinazolinediamine,6-azido-
    • AC1MHZFV
    • ACMC-20mid5
    • AG-D-33346
    • CTK4A8324
    • 13066-98-3
    • SCHEMBL6687463
    • Phenol, 4,6-diamino-2-chloro-
    • Inchi: 1S/C6H7ClN2O/c7-4-1-3(8)2-5(9)6(4)10/h1-2,10H,8-9H2
    • InChI Key: AQJBLNAGBSEMDU-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1O)N)N

Computed Properties

  • Exact Mass: 158.02481
  • Monoisotopic Mass: 158.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 72.3Ų

Experimental Properties

  • PSA: 72.27
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